Cas no 1466152-09-9 (2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol)

• Product Name: 2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol
• CAS No: 1466152-09-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5695149
• PubChem ID: 65050482
• Update Time: 2025-05-20

2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• CS-0355591
• 2-{[1-(aminomethyl)cyclopentyl]oxy}ethan-1-ol
• 2-([1-(AMINOMETHYL)CYCLOPENTYL]OXY)ETHAN-1-OL
• AKOS014382914
• 1466152-09-9
• 2-((1-(Aminomethyl)cyclopentyl)oxy)ethan-1-ol
• EN300-1178990
• 2-[1-(aminomethyl)cyclopentyl]oxyethanol
• 2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol

• Inchi： 1S/C8H17NO2/c9-7-8(11-6-5-10)3-1-2-4-8/h10H,1-7,9H2
• InChI Key： NYWDVHSNGNLDPL-UHFFFAOYSA-N
• SMILES： O(CCO)C1(CN)CCCC1

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol

Research Brief on 2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol (CAS: 1466152-09-9): Recent Advances and Applications

The compound 2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol (CAS: 1466152-09-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyloxy and aminomethyl functional groups, exhibits promising potential in drug discovery and development. Recent studies have explored its applications as a versatile intermediate in the synthesis of bioactive compounds, particularly in the design of novel therapeutic agents targeting neurological and inflammatory disorders.

One of the key areas of interest is the role of 2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol in modulating neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study highlighted the compound's ability to enhance the binding affinity of GABAergic ligands, suggesting its utility in developing treatments for anxiety and epilepsy. Furthermore, its structural flexibility allows for modifications that can fine-tune pharmacokinetic properties, such as blood-brain barrier permeability.

In addition to its neurological applications, recent research has investigated the anti-inflammatory properties of derivatives synthesized from 2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol. A preclinical study conducted by a team at the University of Cambridge revealed that certain analogs of this compound exhibit potent inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the potential of this molecule in developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects compared to traditional therapies.

The synthetic pathways for 2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol have also been optimized in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing green chemistry principles to minimize environmental impact. This advancement is particularly significant for industrial-scale applications, as it addresses previous challenges related to yield and purity. The study reported a 15% increase in overall yield compared to conventional methods, along with improved stereochemical control.

Looking ahead, the versatility of 2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol continues to inspire innovative research. Current investigations are exploring its potential in targeted drug delivery systems, leveraging its amine functionality for conjugation with nanoparticles and antibodies. Preliminary results from these studies, presented at the 2023 American Chemical Society National Meeting, indicate promising outcomes in cancer therapy, where the compound serves as a linker for antibody-drug conjugates (ADCs). These developments highlight the compound's expanding role in precision medicine.

In conclusion, 2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol (CAS: 1466152-09-9) represents a multifaceted tool in modern pharmaceutical research. Its applications span from neurological therapeutics to anti-inflammatory agents and advanced drug delivery systems, supported by a growing body of evidence from recent studies. As synthetic methodologies improve and novel derivatives are explored, this compound is poised to play an increasingly important role in addressing unmet medical needs. Future research directions may focus on further elucidating its mechanism of action and expanding its therapeutic repertoire through structure-activity relationship studies.